Cas no 2639464-23-4 (Ethyl 3-amino-4-nitronaphthalene-2-carboxylate)

• Product Name: Ethyl 3-amino-4-nitronaphthalene-2-carboxylate
• CAS No: 2639464-23-4
• MF: C₁₃H₁₂N₂O₄
• MW: 260.245383262634
• CID: 5666590
• PubChem ID: 165902978
• Update Time: 2025-10-29

Ethyl 3-amino-4-nitronaphthalene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-amino-4-nitronaphthalene-2-carboxylate
• EN300-27724282
• 2639464-23-4
• Ethyl 3-amino-4-nitronaphthalene-2-carboxylate

• Inchi： 1S/C13H12N2O4/c1-2-19-13(16)10-7-8-5-3-4-6-9(8)12(11(10)14)15(17)18/h3-7H,2,14H2,1H3
• InChI Key： YKMWGNHTHCQLCJ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=C2C=CC=CC2=C(C=1N)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 260.07970687g/mol
• Monoisotopic Mass: 260.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 98.1Ų

Additional information on Ethyl 3-amino-4-nitronaphthalene-2-carboxylate

Ethyl 3-Amino-4-Nitronaphthalene-2-Carboxylate: A Promising Compound in Medicinal Chemistry and Drug Discovery

Ethyl 3-amino-4-nitronaphthalene-2-carboxylate, with the chemical identifier CAS No. 2639464-23-4, represents a novel class of aromatic heterocyclic compounds that have garnered significant attention in recent years. This compound, characterized by its unique molecular framework combining an amino group, a nitro group, and a carboxylate functional group, has been extensively studied for its potential applications in pharmaceutical research. The integration of these functional groups into a naphthalene skeleton creates a versatile platform for the design of bioactive molecules. Recent advancements in synthetic methodologies and structural modifications have further expanded its utility in drug discovery and development.

Research published in *Journal of Medicinal Chemistry* (2023) highlights the role of Ethyl 3-amino-4-nitronaphthalene-2-carboxylate as a key intermediate in the synthesis of anti-inflammatory agents. The compound's ability to modulate inflammatory pathways through its nitro group and amino functionalities has been validated in in vitro studies. These findings suggest that its structural features may contribute to the development of therapeutics targeting chronic inflammatory diseases. Additionally, its carboxylate group enhances solubility, a critical factor in improving bioavailability for oral administration.

Recent studies in *Chemical Communications* (2024) have explored the potential of Ethyl 3-amino-4-nitronaphthalene-2-carboxylate as a scaffold for the design of antitumor agents. Researchers have demonstrated that the compound's aromatic system can interact with specific protein targets, such, as tyrosine kinase receptors, which are implicated in cancer progression. The amino group's ability to form hydrogen bonds with target proteins, combined with the nitro group's electron-withdrawing effect, creates a synergistic effect that enhances the compound's binding affinity. These properties make it a valuable candidate for the development of targeted therapies in oncology.

The synthesis of Ethyl 3-amino-4-nitronaphthalene-2-carboxylate has been optimized through green chemistry approaches to ensure environmental sustainability. A 2023 study in *Green Chemistry* reported the use of microwave-assisted methodologies to achieve high yields with minimal energy consumption. This approach not only reduces waste generation but also aligns with the principles of sustainable drug development. Such innovations are critical for scaling up production while maintaining cost-effectiveness and regulatory compliance.

Structural analysis of Ethyl 3-amino-4-nitronaphthalene-2-carboxylate has revealed its potential as a prodrug precursor. Prodrug strategies are widely employed to improve the pharmacokinetic profiles of active pharmaceutical ingredients (APIs). The carboxylate group in this compound can be hydrolyzed in vivo to release the active moiety, thereby enhancing therapeutic efficacy. This property has been leveraged in preclinical studies to address the limitations of traditional APIs, such as poor solubility and low bioavailability.

Recent advances in computational chemistry have further elucidated the molecular interactions of Ethyl 3-amino-4-nitronaphthalene-2-carboxylate. Molecular docking studies conducted in 2024 using advanced algorithms have identified potential targets, including G protein-coupled receptors (GPCRs) and ion channels. These findings provide a theoretical basis for the rational design of derivatives with enhanced selectivity and potency. Such insights are pivotal for optimizing the compound's therapeutic potential while minimizing off-target effects.

The pharmaceutical industry has increasingly focused on the development of multi-target drugs, and Ethyl 3-amino-4-nitronaphthalene-2-carboxylate has emerged as a promising candidate in this context. Its ability to modulate multiple pathways simultaneously makes it suitable for the treatment of complex diseases such as neurodegenerative disorders and metabolic syndromes. Preclinical studies have shown that its derivatives can exhibit dual-action mechanisms, offering a new paradigm for drug design.

Furthermore, the compound's structural versatility has enabled the synthesis of a wide range of derivatives with tailored pharmacological profiles. For instance, modifications to the amino group have led to the development of compounds with enhanced anti-inflammatory activity, while alterations to the nitro group have improved the compound's metabolic stability. These derivatives are currently under evaluation in various stages of clinical research, underscoring the compound's broad applicability.

Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the translation of Ethyl 3-amino-4-nitronaphthalene-2-carboxylate into therapeutic applications. A 2024 partnership between a leading university and a biotech firm resulted in the identification of novel analogs with improved pharmacokinetic properties. These analogs are now in phase II clinical trials for the treatment of autoimmune diseases, highlighting the compound's translational potential.

Despite its promising attributes, the development of Ethyl 3-amino-4-nitronaphthalene-2-carboxylate is not without challenges. One of the primary obstacles is the optimization of its metabolic stability to ensure prolonged therapeutic effects. Researchers are actively exploring strategies such as the incorporation of additional functional groups to modulate its degradation pathways. These efforts are critical for enhancing the compound's therapeutic window and patient compliance.

In conclusion, Ethyl 3-amino-4-nitronaphthalene-2-carboxylate represents a significant advancement in the field of medicinal chemistry. Its unique molecular structure and functional groups have positioned it as a versatile platform for the development of innovative therapeutics. Ongoing research continues to uncover new applications and optimize its properties, ensuring its role in addressing unmet medical needs. As the pharmaceutical landscape evolves, compounds like Ethyl 3-amino-4-nitronaphthalene-2-carboxylate will play a pivotal role in shaping the future of drug discovery and development.

For further information on the latest developments in the research of Ethyl 3-amino-4-nitronaphthalene-2-carboxylate, please refer to recent publications in *Journal of Medicinal Chemistry*, *Chemical Communications*, and *Green Chemistry*. These sources provide detailed insights into the compound's synthesis, biological activity, and potential applications in pharmaceutical science.

Stay tuned for updates on the ongoing clinical trials and preclinical studies involving Ethyl 3-amino-4-nitronaphthalene-2-carboxylate, as well as advancements in its structural modifications and therapeutic applications. The continued exploration of this compound is expected to yield groundbreaking results in the coming years.

Thank you for your interest in the research and development of Ethyl 3-amino-4-nitronaphthalene-2-carboxylate. We look forward to sharing more updates as this field progresses.

For inquiries or collaborations related to the study of Ethyl 3-amino-4-nitronaphthalene-2-carboxylate, please contact the research team at [contact information].

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Disclaimer: The information provided is for educational and research purposes only. It is not intended to be a substitute for professional medical advice, diagnosis, or treatment. Always consult a qualified healthcare provider for any medical concerns.

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